Cas no 97171-69-2 (Ferrate(3-),bis[N,N-bis[(carboxy-kO)methyl]glycinato(3-)-kN,kO]-, ammonium (1:3))

• Product name: Ferrate(3-),bis[N,N-bis[(carboxy-kO)methyl]glycinato(3-)-kN,kO]-, ammonium (1:3)
• CAS No: 97171-69-2
• MF: C₁₂H₃₀FeN₅O₁₂
• MW: 492.237905025482
• CID: 814692
• PubChem ID: 71301009

Ferrate(3-),bis[N,N-bis[(carboxy-kO)methyl]glycinato(3-)-kN,kO]-, ammonium (1:3) Chemical and Physical Properties

Names and Identifiers

• Ferrate(3-),bis[N,N-bis[(carboxy-kO)methyl]glycinato(3-)-kN,kO]-, ammonium (1:3)
• triazanium,2-[bis(carboxymethyl)amino]acetic acid,iron
• Triammonium bis(N,N-bis(carboxymethyl)glycinato(3-)-N,O,O')ferrate(3-)
• 97171-69-2
• EINECS 306-385-4

• Inchi： InChI=1S/2C6H9NO6.Fe.3H3N/c2*8-4(9)1-7(2-5(10)11)3-6(12)13;;;;/h2*1-3H2,(H,8,9)(H,10,11)(H,12,13);;3*1H3/p+3
• InChI Key： YDAAAHFRGGTWOJ-UHFFFAOYSA-Q
• SMILES： C(C(=O)O)N(CC(=O)O)CC(=O)O.C(C(=O)O)N(CC(=O)O)CC(=O)O.[NH4+].[NH4+].[NH4+].[Fe]

Computed Properties

• Exact Mass: 492.124032g/mol
• Monoisotopic Mass: 492.124032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 428
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233Ų